Varenicline Carbamoyl β-D-Glucuronide
Varenicline Carbamoyl β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
535920-98-0
VCID:
VC0029911
InChI:
InChI=1S/C20H21N3O8/c24-14-15(25)17(18(27)28)30-19(16(14)26)31-20(29)23-6-8-3-9(7-23)11-5-13-12(4-10(8)11)21-1-2-22-13/h1-2,4-5,8-9,14-17,19,24-26H,3,6-7H2,(H,27,28)
SMILES:
C1C2CN(CC1C3=CC4=NC=CN=C4C=C23)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C₂₀H₂₁N₃O₈
Molecular Weight:
431.4
Varenicline Carbamoyl β-D-Glucuronide
CAS No.: 535920-98-0
Reference Standards
VCID: VC0029911
Molecular Formula: C₂₀H₂₁N₃O₈
Molecular Weight: 431.4
CAS No. | 535920-98-0 |
---|---|
Product Name | Varenicline Carbamoyl β-D-Glucuronide |
Molecular Formula | C₂₀H₂₁N₃O₈ |
Molecular Weight | 431.4 |
IUPAC Name | 3,4,5-trihydroxy-6-(5,8,14-triazatetracyclo[10.3.1.02,11.04,9]hexadeca-2,4,6,8,10-pentaene-14-carbonyloxy)oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C20H21N3O8/c24-14-15(25)17(18(27)28)30-19(16(14)26)31-20(29)23-6-8-3-9(7-23)11-5-13-12(4-10(8)11)21-1-2-22-13/h1-2,4-5,8-9,14-17,19,24-26H,3,6-7H2,(H,27,28) |
SMILES | C1C2CN(CC1C3=CC4=NC=CN=C4C=C23)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O |
Synonyms | 1-(6,7,9,10-Tetrahydro-6,10-methano-8H-pyrazino[2,3-h][3]benzazepin-8-carboxylate)_x000B_β-D-Glucopyranuronic Acid; |
PubChem Compound | 10288027 |
Last Modified | Nov 17 2021 |
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